Cas no 146615-53-4 (1,6-Phenazinedicarboxylicacid, 1-methyl ester)

• Product Name: 1,6-Phenazinedicarboxylicacid, 1-methyl ester
• CAS No: 146615-53-4
• MF: C₁₅H₁₀N₂O₄
• MW: 282.250903606415
• CID: 178165
• Update Time: 2024-03-01

1,6-Phenazinedicarboxylicacid, 1-methyl ester Chemical and Physical Properties

Names and Identifiers

• 1,6-Phenazinedicarboxylicacid, 1-methyl ester
• 1,6-Phenazinedicarboxylicacid, monomethyl ester (9CI)
• Phencomycin
• Phenocomycin
• 1,6-Phenazinedicarboxylic acid, 1-methyl ester
• 6-methoxycarbonylphenazine-1-carboxylic Acid

• Inchi： 1S/C15H10N2O4/c1-21-15(20)9-5-3-7-11-13(9)17-10-6-2-4-8(14(18)19)12(10)16-11/h2-7H,1H3,(H,18,19)
• InChI Key： YPYRMWFNCMDUIB-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)C2C(=NC3C(N=2)=CC=CC=3C(O)=O)C=CC=1

Computed Properties

• Exact Mass: 283.07193
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• XLogP3: -0.103

Experimental Properties

• Density: 1.450±0.06 g/cm3(Predicted)
• Boiling Point: 544.3±20.0 °C(Predicted)
• PSA: 81.7
• pka: 1.97±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phenazines and derivatives